Cas no 2227852-73-3 ((1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol
• CAS No: 2227852-73-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6219216
• PubChem ID: 165667902
• Update Time: 2025-05-20

(1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol
• 2227852-73-3
• EN300-1813139

• Inchi： 1S/C6H13NO2/c1-6(3-9-4-6)5(8)2-7/h5,8H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key： CLVWBXAYBSCJHN-YFKPBYRVSA-N
• SMILES： O1CC(C)([C@H](CN)O)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227852-73-3)

In recent years, (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227852-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane ring structure, has shown promising potential in drug discovery and development, particularly in the design of novel therapeutics targeting various diseases. The oxetane moiety is known for its ability to improve the physicochemical properties of drug candidates, including solubility, metabolic stability, and bioavailability, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and application of (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol as a key intermediate in the development of protease inhibitors and other enzyme-targeting drugs. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its role in the synthesis of potent inhibitors for SARS-CoV-2 main protease (Mpro), demonstrating its utility in addressing global health challenges. The compound's chiral center and functional groups allow for precise modifications, enabling researchers to fine-tune the pharmacological properties of resulting drug candidates.

Another significant area of investigation involves the use of (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol in the development of small-molecule modulators for G-protein-coupled receptors (GPCRs). A study in Nature Chemical Biology (2022) reported the successful incorporation of this compound into a series of GPCR ligands, resulting in enhanced binding affinity and selectivity. These findings underscore the versatility of (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol as a building block in the design of next-generation therapeutics.

In addition to its applications in drug discovery, (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol has also been explored in the context of chemical biology tools. Researchers have utilized this compound to develop fluorescent probes and activity-based protein profiling (ABPP) reagents, enabling the study of enzyme activity and protein-ligand interactions in live cells. These tools have provided valuable insights into cellular processes and disease mechanisms, further expanding the compound's utility beyond traditional drug development.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol derivatives. Recent efforts have focused on streamlining synthetic routes and improving yields, as reported in Organic Process Research & Development (2023). These developments are critical for ensuring the compound's accessibility and scalability in industrial and academic settings.

In conclusion, (1R)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227852-73-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a promising candidate for future drug discovery and development efforts. Ongoing research will likely uncover additional applications and optimize its synthesis, further solidifying its role in advancing the field.